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Compound of Interest

Compound Name: Cyclohexanecarboxylic acid

Cat. No.: B165962

Cyclohexanecarboxylic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cyclohexanecarboxylic
acid, covering its chemical structure, IUPAC nomenclature, physicochemical properties,
synthesis, and biological significance. Detailed experimental protocols and metabolic pathway
diagrams are included to support advanced research and development activities.

Chemical Structure and IUPAC Name

Cyclohexanecarboxylic acid is a saturated monocarboxylic acid. Its structure consists of a
cyclohexane ring bonded to the carbon atom of a carboxyl group.

IUPAC Name: Cyclohexanecarboxylic acid[1][2][3]

Synonyms: Hexahydrobenzoic acid, Carboxycyclohexane, Cyclohexanoic acid[2][3]
Chemical Formula: C7H1202[1][4]

CAS Number: 98-89-5[1][2]

Molecular Structure:
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Figure 1: 2D structure of cyclohexanecarboxylic acid.

Physicochemical Properties

A summary of the key physicochemical properties of cyclohexanecarboxylic acid is
presented in the table below.

Property Value

Molecular Weight 128.17 g/mol [1][2]

Appearance White crystalline solid or colorless oil[2][4]
Melting Point 29-32 °C[2]

Boiling Point 232-234 °C[2][4]

Density 1.0274 - 1.033 g/cm3 at 25 °C[4][5]
Solubility in Water 4.6 mg/mL at 25 °C[2]

pKa 4.82 (predicted)[6]

LogP 1.96[2]

Experimental Protocols
Synthesis of Cyclohexanecarboxylic Acid via
Hydrogenation of Benzoic Acid

This protocol describes a common and efficient method for the synthesis of
cyclohexanecarboxylic acid.

Materials:
e Benzoic acid
» 5% Palladium on Carbon (Pd/C) catalyst

» Ethanol (or other suitable solvent like 1,4-dioxane)
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Hydrogen gas (high purity)

Nitrogen gas (for purging)

Filter aid (e.g., Celite)

Equipment:

High-pressure hydrogenation reactor (autoclave)

Magnetic stirrer

Heating mantle

Bichner funnel and filter flask

Rotary evaporator

Procedure:

Preparation: In the hydrogenation reactor vessel, dissolve the desired amount of benzoic
acid in a suitable solvent (e.g., ethanol).

Catalyst Addition: Carefully add the 5% Pd/C catalyst to the solution. The catalyst loading is
typically 1-5 mol% relative to the benzoic acid.

Purging: Seal the reactor securely. Purge the vessel first with nitrogen gas to remove air, and
then purge with hydrogen gas.

Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-15 MPa)[7].
Begin vigorous stirring and heat the reaction to the target temperature (e.g., 100-150 °C)[8].

Monitoring: Monitor the reaction progress by observing the pressure drop on the gauge,
which indicates hydrogen consumption. The reaction is typically complete within a few hours.

Work-up: Once hydrogen uptake ceases, stop the stirring and allow the reactor to cool to
room temperature. Carefully vent the excess hydrogen pressure and purge the reactor with
nitrogen gas.
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« Filtration: Open the reactor and filter the reaction mixture through a pad of celite to remove
the Pd/C catalyst. Wash the filter cake with a small amount of fresh solvent to ensure
complete product recovery.

« |solation: Remove the solvent from the filtrate using a rotary evaporator to yield the crude
cyclohexanecarboxylic acid.

Purification of Cyclohexanecarboxylic Acid

The crude product from the synthesis can be purified by either recrystallization or distillation.
Protocol 1: Purification by Recrystallization

e Dissolve the crude cyclohexanecarboxylic acid in a minimum amount of hot solvent (e.g.,
water or a mixture of hexane and ethyl acetate).

 Allow the solution to cool slowly to room temperature, then cool further in an ice bath to
induce crystallization.

o Collect the crystals by vacuum filtration.
e Wash the crystals with a small amount of cold solvent.
e Dry the purified crystals under vacuum.

Protocol 2: Purification by Vacuum Distillation

Assemble a vacuum distillation apparatus.

Place the crude cyclohexanecarboxylic acid in the distillation flask.

Apply vacuum and gently heat the flask.

Collect the fraction that distills at the expected boiling point of cyclohexanecarboxylic acid
at the applied pressure.

Biological Pathways
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Cyclohexanecarboxylic acid is a metabolite in various microorganisms and is involved in
several degradation pathways. These pathways are of significant interest for bioremediation
and understanding microbial metabolism.

Anaerobic Degradation Pathway in Geobacter
metallireducens

In the absence of oxygen, Geobacter metallireducens degrades cyclohexanecarboxylic acid
through a series of enzymatic reactions that converge with the degradation pathway of
aromatic compounds.[1][2][9][10][11]
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Figure 2: Anaerobic degradation of cyclohexanecarboxylic acid in G. metallireducens.

Aerobic Degradation Pathway in Alcaligenes species

In the presence of oxygen, some bacteria, such as Alcaligenes species, metabolize
cyclohexanecarboxylic acid via hydroxylation and subsequent aromatization to p-
hydroxybenzoate.[12]
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Figure 3: Aerobic degradation of cyclohexanecarboxylic acid in Alcaligenes sp.
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Conclusion

Cyclohexanecarboxylic acid is a versatile molecule with well-characterized chemical and
physical properties. Its synthesis is readily achievable through established protocols, and its
role in microbial metabolism is an active area of research. This guide provides a solid
foundation for professionals working with this compound, from its fundamental properties to its
complex biological transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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